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Compound of Interest

Compound Name: Phenyl acetoacetate

Cat. No.: B1615410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of phenyl acetoacetate, a versatile β-keto

ester with significant applications in organic synthesis and potential roles in medicinal

chemistry. This document covers its fundamental chemical properties, including its CAS

number and molecular formula, detailed experimental protocols for its synthesis, and a

summary of its utility in the development of bioactive compounds. Quantitative data are

presented in structured tables for clarity, and key chemical transformations are illustrated using

logical workflow diagrams.

Core Chemical Information
Phenyl acetoacetate, also known as phenyl 3-oxobutanoate, is an organic compound

characterized by the presence of a phenyl group attached to an acetoacetate moiety.[1] This

structure imparts unique reactivity, making it a valuable intermediate in various chemical

syntheses.[1]
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Identifier Value

CAS Number 6864-62-6[1]

Molecular Formula C₁₀H₁₀O₃[1]

Molecular Weight 178.18 g/mol [1]

IUPAC Name phenyl 3-oxobutanoate

Synonyms
Acetoacetic acid, phenyl ester; Phenyl

acetylacetate[1]

Physicochemical Properties
Property Value

Boiling Point 286.8°C at 760 mmHg[2]

Density 1.133 g/cm³[2]

Flash Point 124.6°C[2]

XLogP3 1.5

Spectroscopic Data
Spectroscopy Characteristic Peaks

Infrared (IR)
Ester C=O stretch: ~1730 cm⁻¹; Ketone C=O

stretch: ~1650 cm⁻¹[1]

¹H NMR (CDCl₃)
Signals for methylene protons (CH₂) at δ 3.5–

4.0 ppm; Aromatic protons at δ 7.0-7.4 ppm[1][3]

¹³C NMR (CDCl₃)
Carbonyl carbons (C=O) peaks; Aromatic

carbon peaks[3]

Synthesis of Phenyl Acetoacetate
The most common and efficient method for the synthesis of phenyl acetoacetate is the

transesterification of a lower alkyl acetoacetate, such as methyl or ethyl acetoacetate, with
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phenol.[1] This reaction can be catalyzed by either an acid or a base.[1]

Experimental Protocol: Base-Catalyzed
Transesterification
This protocol describes a typical laboratory-scale synthesis of phenyl acetoacetate via

transesterification.

Materials:

Methyl acetoacetate

Phenol

4-Dimethylaminopyridine (DMAP)

Triethylamine

Toluene (or another suitable solvent)

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Standard laboratory glassware for reflux and extraction

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve phenol (1.0 equivalent) and methyl acetoacetate (1.2 equivalents) in toluene.
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Addition of Catalyst and Base: To the stirred solution, add a catalytic amount of 4-

dimethylaminopyridine (DMAP, ~0.05 equivalents) followed by triethylamine (1.5

equivalents).[1]

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate.

Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude phenyl acetoacetate can be purified by vacuum distillation or column

chromatography on silica gel to yield the final product.
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Reactants Reagents

Methyl Acetoacetate

Reflux (4-6h)

Phenol DMAP (Catalyst) Triethylamine (Base) Toluene (Solvent)

Aqueous Work-up
(HCl, NaHCO₃, Brine)

Purification
(Vacuum Distillation)

Phenyl Acetoacetate

Click to download full resolution via product page

Synthesis workflow for Phenyl Acetoacetate.

Applications in Drug Development and Organic
Synthesis
Phenyl acetoacetate is a versatile building block for the synthesis of more complex organic

molecules, including various heterocyclic compounds that are scaffolds for many biologically

active molecules.[1] Its derivatives have been investigated for a range of potential biological

activities.

Precursor for Bioactive Molecules
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The reactivity of the active methylene group and the carbonyl functionalities in phenyl
acetoacetate allows for its use in various condensation reactions to form heterocyclic systems.

For instance, it can be used in the Pechmann condensation to synthesize coumarin derivatives,

which are known for their anticoagulant, and anti-inflammatory properties.

Derivatives of phenyl acetoacetate have also been explored for their potential as antimicrobial

and hypnotic agents.[1][4] For example, certain fluorine-substituted phenyl acetate derivatives

have shown hypnotic potency and affinity for the GABA-A receptor.[4]

Role in Neuroprotection Research
While direct studies on phenyl acetoacetate are limited, its core component, acetoacetate, is a

ketone body known to have neuroprotective effects. Acetoacetate can protect hippocampal

neurons from glutamate-mediated damage by serving as an alternative energy source for the

brain.[5] Furthermore, analogs of acetoacetate have been shown to inhibit voltage-dependent

calcium channels, suggesting a potential mechanism for their neuroprotective and antiseizure

effects.[6] This suggests that derivatives of phenyl acetoacetate could be explored for similar

neuroprotective properties.

Chemical Synthesis

Potential Therapeutic Applications

Phenyl Acetoacetate

Coumarins

Other Heterocycles

Fluorinated Derivatives

Neuroprotection
 (Potential, via acetoacetate moiety)

Anticoagulant

Anti-inflammatory

Antimicrobial

Hypnotic Agents
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenyl acetoacetate | 6864-62-6 | Benchchem [benchchem.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. Phenyl acetate | CH3COOC6H5 | CID 31229 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Phenyl acetate derivatives, fluorine-substituted on the phenyl group, as rapid recovery
hypnotic agents with reflex depression - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Acetoacetate protects hippocampal neurons against glutamate-mediated neuronal
damage during glycolysis inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Neuronal inhibition and seizure suppression by acetoacetate and its analog, 2-
phenylbutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Phenyl Acetoacetate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615410#phenyl-acetoacetate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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